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Compound of Interest

3,3-
Compound Name:
Bis(trifluoromethyl)benzophenone

Cat. No.: B159179

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3,3'-
Bis(trifluoromethyl)benzophenone, focusing on its core physical properties, established
experimental protocols for its characterization, and a representative synthetic pathway. This
compound is a notable aromatic ketone, utilized as a photoinitiator and a building block in
medicinal and materials science.

Core Compound Properties

3,3"-Bis(trifluoromethyl)benzophenone is a solid, crystalline compound at room temperature.
Its key physical and chemical data are summarized below. The presence of two trifluoromethyl
groups significantly influences its electronic properties, thermal stability, and reactivity.

Table 1: Physicochemical Data for 3,3'-Bis(trifluoromethyl)benzophenone
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Property Value Source(s)
Bis[3-

IUPAC Name (trifluoromethyl)phenyllmethan [1]
one

CAS Number 1868-00-4 [2]

Molecular Formula CisHsFeO [2]

Molecular Weight 318.21 g/mol [2]

Melting Point 98 - 102 °C [3]

100 - 102 °C [1]

Boiling Point 328.6 £ 42.0 °C (Predicted) [1]
White to light yellow powder or

Appearance [3]
crystal

Density 1.3935 g/cm3 (Estimate) [1]

N Chloroform (Slightly), Methanol
Solubility [1]

(Slightly)

Experimental Protocols

Detailed methodologies for the characterization and synthesis of chemical compounds are

critical for reproducibility and validation in research and development.

The melting point is a fundamental property for assessing the purity of a crystalline solid. An

impure substance typically exhibits a depressed and broadened melting range.[4] The following

protocol describes a standard method using a modern digital melting point apparatus.

Objective: To accurately determine the melting point range of a solid sample of 3,3'-

Bis(trifluoromethyl)benzophenone.

Materials:

o Sample of 3,3"-Bis(trifluoromethyl)benzophenone (must be dry and finely powdered)[5]
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Capillary tubes (sealed at one end)

Digital melting point apparatus (e.g., Mel-Temp, DigiMelt)

Mortar and pestle (if sample is not a fine powder)

Spatula

Procedure:

e Sample Preparation:

o Ensure the 3,3'-Bis(trifluoromethyl)benzophenone sample is completely dry.[5]

o If the sample consists of large crystals, gently grind it into a fine, homogeneous powder
using a clean, dry mortar and pestle.[3][5]

o Loading the Capillary Tube:
o Place a small amount of the powdered sample onto a clean, dry surface.

o Press the open end of a capillary tube into the powder pile to collect a small amount of the
sample.[4]

o Invert the tube and tap it gently on a hard surface to cause the solid to fall to the closed
end.[3] To further compact the sample, drop the capillary tube (closed end down) through
a long, narrow glass tube onto the benchtop.[6]

o Repeat until the packed sample height is approximately 2-3 mm.[4]
¢ Melting Point Measurement:
o Place the loaded capillary tube into the sample holder of the melting point apparatus.[6]

o If the approximate melting point is unknown, perform a rapid preliminary run by heating at
a rate of 10-20 °C per minute to get an estimated range.[3]

o Allow the apparatus to cool to at least 20 °C below the estimated melting point.
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o For an accurate measurement, set the heating ramp rate to 1-2 °C per minute.
o Observe the sample through the magnified viewfinder.
o Record the temperature (T1) at which the first droplet of liquid appears.[6]

o Record the temperature (Tz2) at which the entire sample has completely melted into a clear
liquid.

o The melting point is reported as the range T1 - T2. For a pure compound, this range should
be narrow, typically 0.5-1.5 °C.

e Post-Measurement:
o Turn off and cool down the apparatus.

o Dispose of the used capillary tube in the designated glass waste container. A fresh sample
and tube must be used for any subsequent trials.[6]

The synthesis of diaryl ketones such as 3,3'-Bis(trifluoromethyl)benzophenone can be
effectively achieved via the Friedel-Crafts acylation.[7] This electrophilic aromatic substitution
reaction involves the acylation of an aromatic ring with an acyl halide or anhydride in the
presence of a strong Lewis acid catalyst.[8]

Objective: To synthesize 3,3'-Bis(trifluoromethyl)benzophenone by reacting 3-
(trifluoromethyl)benzoyl chloride with 1-bromo-3-(trifluoromethyl)benzene followed by a
subsequent reaction, or more directly, by reacting two equivalents of a suitable
trifluoromethylated benzene derivative with a carbonyl source. A plausible direct route involves
the acylation of (trifluoromethyl)benzene with 3-(trifluoromethyl)benzoyl chloride.

The following diagram illustrates the general mechanism for this class of reaction.
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Steq htion
3-(Trifluoromethyl)benzoyl Chloride AICIs (Lewis Acid)
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Step 2: Electrophilic Aromatic Substitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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